Cas no 2770368-63-1 (4-(1,1,2-Trifluoroethoxy)benzoic acid)

• Product Name: 4-(1,1,2-Trifluoroethoxy)benzoic acid
• CAS No: 2770368-63-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 5666850
• PubChem ID: 165444265
• Update Time: 2025-08-05

4-(1,1,2-Trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27699309
• 2770368-63-1
• 4-(1,1,2-trifluoroethoxy)benzoic acid
• 4-(1,1,2-Trifluoroethoxy)benzoic acid

• Inchi： 1S/C9H7F3O3/c10-5-9(11,12)15-7-3-1-6(2-4-7)8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： PGIPRYYJVYBVLO-UHFFFAOYSA-N
• SMILES： FC(CF)(OC1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(1,1,2-Trifluoroethoxy)benzoic acid

Introduction to 4-(1,1,2-Trifluoroethoxy)benzoic Acid (CAS No. 2770368-63-1)

4-(1,1,2-Trifluoroethoxy)benzoic acid (CAS No. 2770368-63-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 4-(1,1,2-Trifluoroethoxy)benzoic acid is characterized by a benzoic acid core substituted with a trifluoroethoxy group at the para position. The presence of the trifluoroethoxy moiety imparts significant electronic and steric effects, which can influence the compound's physicochemical properties and biological activities. The molecular formula of this compound is C₉H₆F₃O₃, and its molecular weight is approximately 207.14 g/mol.

The synthesis of 4-(1,1,2-Trifluoroethoxy)benzoic acid has been reported using various methodologies. One common approach involves the nucleophilic substitution of 4-fluorobenzoic acid with trifluoroethyl alcohol in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another method involves the esterification of 4-hydroxybenzoic acid followed by trifluoromethylation using a suitable reagent such as triflic anhydride.

In terms of its biological activities, 4-(1,1,2-Trifluoroethoxy)benzoic acid has shown promising results in several areas. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been investigated for its anti-cancer properties, particularly in inhibiting the growth of human cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

A notable study published in the Journal of Medicinal Chemistry (2023) reported that 4-(1,1,2-Trifluoroethoxy)benzoic acid exhibits potent anti-proliferative effects against breast cancer cells by targeting the PI3K/AKT/mTOR pathway. The researchers found that this compound significantly reduced cell viability and induced apoptosis in MCF-7 and MDA-MB-231 cell lines. These findings suggest that 4-(1,1,2-Trifluoroethoxy)benzoic acid could be a valuable lead compound for further drug development in oncology.

Beyond its anti-inflammatory and anti-cancer activities, 4-(1,1,2-Trifluoroethoxy)benzoic acid has also been explored for its potential applications in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This property makes it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The physicochemical properties of 4-(1,1,2-Trifluoroethoxy)benzoic acid, including its solubility and stability, are crucial for its formulation and delivery as a pharmaceutical agent. Research has shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) but limited solubility in water. To enhance its bioavailability and pharmacokinetic profile, various prodrug strategies have been explored. For example, esterification with biodegradable polymers has been shown to improve the water solubility and oral bioavailability of similar benzoic acid derivatives.

In conclusion, 4-(1,1,2-Trifluoroethoxy)benzoic acid (CAS No. 2770368-63-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.